Cas no 21208-26-4 (Pregn-4-en-20-one,3-hydroxy-6,16-dimethyl-, (3b,6a,16a)- (9CI))

• Product Name: Pregn-4-en-20-one,3-hydroxy-6,16-dimethyl-, (3b,6a,16a)- (9CI)
• CAS No: 21208-26-4
• MF: C₂₃H₃₆O₂
• MW: 344.530747413635
• CID: 257347
• PubChem ID: 208839
• Update Time: 2025-04-19

Pregn-4-en-20-one,3-hydroxy-6,16-dimethyl-, (3b,6a,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-20-one,3-hydroxy-6,16-dimethyl-, (3b,6a,16a)- (9CI)
• (3beta,6alpha,16alpha)-3-hydroxy-6,16-dimethylpregn-4-en-20-one
• 3beta-Hydroxy-6alpha,16alpha-dimethyl-4-pregnen-20-on
• 3beta-Hydroxy-6alpha,16alpha-dimethyl-4-pregnen-20-on [IUPAC]
• 3beta-Hydroxy-6alpha,16alpha-dimethylpregn-4-en-20-one
• 3beta-Hydroxy-6alpha,16alpha-di-methylpregn-4-en-20-one
• Dimepregnen [INN:BAN]
• Dimepregneno
• Dimepregnenum
• St 1411
• UNII-X08N6BOT8Y
• Q25091761
• DIMEPREGNEN [INN]
• NS00120226
• 1-[(3S,6S,8S,9S,10R,13S,14S,16R,17S)-3-hydroxy-6,10,13,16-tetramethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• X08N6BOT8Y
• DTXSID301016881
• CHEMBL3989428
• SCHEMBL2108887
• ST-1411
• Dimepregnen
• 3.BETA.-HYDROXY-6.ALPHA.,16.ALPHA.-DIMETHYLPREGN-4-EN-20-ONE
• 21208-26-4

• Inchi： 1S/C23H36O2/c1-13-10-17-18(22(4)8-6-16(25)12-19(13)22)7-9-23(5)20(17)11-14(2)21(23)15(3)24/h12-14,16-18,20-21,25H,6-11H2,1-5H3/t13-,14+,16-,17+,18-,20-,21+,22+,23-/m0/s1
• InChI Key： ATEJLEVEJWUXMA-XGYZZIOMSA-N
• SMILES： O=C(C)[C@H]1[C@H](C)C[C@H]2[C@@H]3C[C@H](C)C4=C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 344.27153
• Monoisotopic Mass: 344.27153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.9

Experimental Properties

• Density: 1.06
• Boiling Point: 458.8°Cat760mmHg
• Flash Point: 195.3°C
• Refractive Index: 1.54
• PSA: 37.30000
• LogP: 5.00730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives